Cas no 1804910-35-7 (1-Bromo-5-difluoromethoxy-3-fluoro-2-nitrobenzene)

• Product Name: 1-Bromo-5-difluoromethoxy-3-fluoro-2-nitrobenzene
• CAS No: 1804910-35-7
• MF: C₇H₃BrF₃NO₃
• MW: 286.002831697464
• CID: 4706494
• Update Time: 2025-11-01

1-Bromo-5-difluoromethoxy-3-fluoro-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-5-difluoromethoxy-3-fluoro-2-nitrobenzene

• Inchi： 1S/C7H3BrF3NO3/c8-4-1-3(15-7(10)11)2-5(9)6(4)12(13)14/h1-2,7H
• InChI Key： PJWROVUNQOAEOJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1[N+](=O)[O-])F)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 238
• Topological Polar Surface Area: 55

Additional information on 1-Bromo-5-difluoromethoxy-3-fluoro-2-nitrobenzene

Chemical Profile of 1-Bromo-5-difluoromethoxy-3-fluoro-2-nitrobenzene (CAS No. 1804910-35-7)

1-Bromo-5-difluoromethoxy-3-fluoro-2-nitrobenzene, with the CAS number 1804910-35-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of nitroaromatics, which are widely studied for their diverse applications in medicinal chemistry, agrochemicals, and advanced material synthesis. The structural features of this molecule, including its bromine, difluoromethoxy, and fluoro substituents, as well as the nitro group, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The synthesis and application of 1-Bromo-5-difluoromethoxy-3-fluoro-2-nitrobenzene have been explored in several cutting-edge research areas. One of the most notable applications is in the development of novel pharmaceuticals. The presence of multiple fluorine atoms and a bromine substituent makes this compound a versatile building block for constructing more complex molecules. Fluorinated aromatic compounds are particularly favored in drug design due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. Recent studies have demonstrated the utility of this compound in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases.

In addition to its pharmaceutical applications, 1-Bromo-5-difluoromethoxy-3-fluoro-2-nitrobenzene has shown promise in the field of materials science. The nitro group and halogen substituents contribute to its ability to participate in various chemical reactions, such as cross-coupling reactions, which are fundamental in organic synthesis. Researchers have utilized this compound to develop advanced polymers and liquid crystals with tailored properties. These materials find applications in electronics, optoelectronics, and display technologies, where precise control over molecular structure is essential.

The reactivity of 1-Bromo-5-difluoromethoxy-3-fluoro-2-nitrobenzene is further enhanced by its nitro group, which can be reduced to an amine under appropriate conditions. This transformation opens up numerous possibilities for further functionalization, allowing chemists to create a wide range of derivatives with specific biological or material properties. For instance, the reduction product can be used to synthesize Schiff bases or heterocyclic compounds, which are known for their diverse biological activities.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the properties and reactivity of 1-Bromo-5-difluoromethoxy-3-fluoro-2-nitrobenzene. Molecular modeling studies have revealed insights into its electronic structure and potential interactions with biological targets. These insights are invaluable for designing more effective drugs and materials by predicting how modifications to the molecular structure will affect its behavior. Such computational approaches are increasingly integrated into drug discovery pipelines, accelerating the development of new therapeutics.

The industrial production of 1-Bromo-5-difluoromethoxy-3-fluoro-2-nitrobenzene requires careful optimization to ensure high yield and purity. Synthetic routes often involve multi-step processes that require precise control over reaction conditions. Advances in green chemistry have led to the development of more sustainable methods for producing this compound, reducing waste and minimizing environmental impact. These eco-friendly approaches are becoming increasingly important as industries strive to meet regulatory requirements and reduce their carbon footprint.

Another area where 1-Bromo-5-difluoromethoxy-3-fluoro-2-nitrobenzene has made significant contributions is in the development of agrochemicals. Fluorinated aromatic compounds are known for their efficacy as pesticides and herbicides due to their stability under environmental conditions and their ability to interact with biological targets in pests. Researchers have utilized this compound as a precursor in synthesizing novel agrochemicals that offer improved performance compared to existing products.

The future prospects for 1-Bromo-5-difluoromethoxy-3-fluoro-2-nitrobenzene are promising, with ongoing research exploring new applications and synthetic methodologies. As our understanding of molecular interactions grows, so does the potential for this compound to play a crucial role in advancing various scientific fields. Whether it is through the development of life-saving drugs or innovative materials, 1-Bromo-5-difluoromethoxy-3-fluoro-2-nitrobenzene continues to be a cornerstone in modern chemical research.